N'-(5,6-dimethyl-1,2-dihydro-1,2,4-triazin-3-yl)-N-oxoethanimidamide

• CAS No.: 61139-98-8
• Molecular Formula: C7H11N5O
• Molecular Weight: 181.20 g/mol
• IUPAC Name: N'-(5,6-dimethyl-1,2,4-triazin-3-yl)-N-hydroxyethanimidamide
• InChI: InChI=1S/C7H11N5O/c1-4-5(2)10-11-7(8-4)9-6(3)12-13/h13H,1-3H3,(H,8,9,11,12)
• InChI Key: VDOXOFOVJPEGFO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=NC(=N1)N=C(C)NO)C

Description

N’-(5,6-dimethyl-1,2-dihydro-1,2,4-triazin-3-yl)-N-oxoethanimidamide is a synthetic organic compound that belongs to the class of triazine derivatives. These compounds are known for their diverse applications in various fields, including agriculture, pharmaceuticals, and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N’-(5,6-dimethyl-1,2-dihydro-1,2,4-triazin-3-yl)-N-oxoethanimidamide typically involves the reaction of 5,6-dimethyl-1,2,4-triazine with an appropriate oxoethanimidamide precursor. The reaction conditions may include the use of solvents such as ethanol or methanol, and catalysts like acids or bases to facilitate the reaction.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch or continuous flow processes. The choice of method depends on factors such as yield, purity, and cost-effectiveness. Optimization of reaction parameters, such as temperature, pressure, and reaction time, is crucial for efficient production.

Chemical Reactions Analysis

Types of Reactions

N’-(5,6-dimethyl-1,2-dihydro-1,2,4-triazin-3-yl)-N-oxoethanimidamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into different reduced forms.

Substitution: It can participate in nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various nucleophiles or electrophiles for substitution reactions. Reaction conditions vary depending on the desired product and may include specific temperatures, solvents, and catalysts.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives.

Scientific Research Applications

N’-(5,6-dimethyl-1,2-dihydro-1,2,4-triazin-3-yl)-N-oxoethanimidamide has several scientific research applications, including:

Chemistry: Used as a reagent or intermediate in organic synthesis.

Biology: Studied for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Investigated for its potential therapeutic applications.

Industry: Utilized in the development of new materials or as a component in various industrial processes.

Mechanism of Action

The mechanism of action of N’-(5,6-dimethyl-1,2-dihydro-1,2,4-triazin-3-yl)-N-oxoethanimidamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other biomolecules. The compound’s effects are mediated through pathways that influence cellular processes, such as signal transduction, gene expression, or metabolic regulation.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to N’-(5,6-dimethyl-1,2-dihydro-1,2,4-triazin-3-yl)-N-oxoethanimidamide include other triazine derivatives, such as:

• 2,4,6-trimethyl-1,3,5-triazine
• 5,6-dimethyl-1,2,4-triazine-3-thiol
• 3-amino-5,6-dimethyl-1,2,4-triazine

Uniqueness

What sets N’-(5,6-dimethyl-1,2-dihydro-1,2,4-triazin-3-yl)-N-oxoethanimidamide apart from similar compounds is its unique structural features and specific functional groups. These characteristics may confer distinct chemical reactivity, biological activity, or industrial utility.